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Compound of Interest

Compound Name: 2,4-Dibromothiazole-5-methanol

Cat. No.: B071169

Abstract: This document provides a comprehensive technical guide for researchers, medicinal
chemists, and professionals in drug development on the strategic use of 2,4-Dibromothiazole-
5-methanol. This trifunctional heterocyclic building block offers a unique platform for the
synthesis of complex molecular architectures. We will delve into its regioselective reactivity,
providing detailed, field-tested protocols for key transformations including palladium-catalyzed
cross-coupling reactions and functional group manipulations. The causality behind
experimental choices, troubleshooting, and self-validating system designs are explained to
ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of the Thiazole
Scaffold

The thiazole ring is a cornerstone scaffold in medicinal chemistry, forming the core of numerous
FDA-approved drugs and biologically active compounds.[1][2] Its unique electronic properties
and ability to engage in hydrogen bonding have rendered it a privileged structure in drug
design, with derivatives exhibiting a vast spectrum of activities including antimicrobial, anti-
inflammatory, and anticancer properties.[3] 2,4-Dibromothiazole-5-methanol emerges as a
particularly valuable synthetic intermediate. It possesses three distinct, orthogonally reactive
sites: a highly activated bromine at the C2 position, a less reactive bromine at the C4 position,
and a primary alcohol at the C5 position. This configuration allows for a programmed,
sequential introduction of diverse substituents, making it an ideal starting point for building
molecular libraries and synthesizing complex target molecules.[4][5]
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Physicochemical & Spectroscopic Data

Proper characterization is the foundation of reproducible synthesis. The key properties of 2,4-

Dibromothiazole-5-methanol and its parent compound are summarized below.

Property

Value Source

Product Name

2,4-Dibromothiazole-5- ]

methanol
CAS Number 170232-68-5 [7]
Molecular Formula CaHsBrzNOS [6]
Molecular Weight 272.95 g/mol [6]
Appearance Solid [8]
Storage Inert atmosphere, 2-8°C [7]
1H NMR (500 MHz, CDCls) 5 4.78 (s, 2H), 2.11 (s, 1H) [6]

For the parent compound, 2,4-Dibromothiazole (CAS 4175-77-3), the melting point is reported

as 80-84 °C.

Core Principle: Regioselective Reactivity

The synthetic utility of 2,4-dibromothiazole derivatives is governed by the differential reactivity

of the two bromine atoms. The C2 position is more electron-deficient compared to the C4

position, a consequence of the adjacent sulfur and nitrogen atoms. This electronic disparity

makes the C2-Br bond significantly more susceptible to oxidative addition to a Pd(0) catalyst,

which is the rate-limiting step in many cross-coupling reactions.[9][10] This allows for highly

regioselective functionalization at the C2 position under carefully controlled conditions, leaving

the C4-Br available for subsequent transformations.[11]
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Setup Schlenk Flask
(Inert Atmosphere)

Add:
1. 2,4-Dibromothiazole-5-methanol (1 eq.)
2. Arylboronic Acid (1.1 eq.)
3. K2COs3 (3 eq.)

( Add Pd(PPhs)a (0.05 eq.) )

(Add Degassed Dioxane/H20 (4:1))

:

Heat to 90 °C

Monitor by TLC/LC-MS

'

Cool, Dilute with EtOAc/H20
Extract Organic Layer

( Combine, Dry, Concentrate
P

urify by Column Chromatograph;)

2-Aryl-4-bromothiazole-5-methanol

Ri-B(OH)2
2,4-Dibromothiazole Pd(0), Base
-5-methanol

Step 1: C2 Coupling
(e.g., Suzuki)
Mild Conditions

R2-Sn(Bu)s
2-Aryl-4-bromothiazole Pd(0), Heat
-5-methanol

Step 2: C4 Coupling
(e.g., Stille)
Forcing Conditions

2,4-Disubstituted
Thiazole-5-methanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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